Cas no 1227578-27-9 (2-(4-Bromo-6-fluoro-1H-indol-3-yl)acetonitrile)

2-(4-Bromo-6-fluoro-1H-indol-3-yl)acetonitrile is a halogenated indole derivative with significant utility in pharmaceutical and agrochemical research. The presence of both bromo and fluoro substituents enhances its reactivity, making it a versatile intermediate for cross-coupling reactions and further functionalization. Its acetonitrile moiety provides a handle for nucleophilic substitution or cyclization, facilitating the synthesis of complex heterocyclic scaffolds. The compound’s structural features are particularly valuable in medicinal chemistry for developing bioactive molecules targeting indole-based pathways. High purity and stability under standard conditions ensure reliable performance in synthetic applications. Its well-defined reactivity profile makes it a preferred choice for researchers exploring novel indole derivatives.

2-(4-Bromo-6-fluoro-1H-indol-3-yl)acetonitrile structure

1227578-27-9 structure

Product Name:2-(4-Bromo-6-fluoro-1H-indol-3-yl)acetonitrile

CAS No:1227578-27-9

MF:C₁₀H₆BrFN₂

MW:253.070444583893

CID:4821462

Update Time:2025-10-09

2-(4-Bromo-6-fluoro-1H-indol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(4-Bromo-6-fluoro-1H-indol-3-yl)acetonitrile
- Inchi： 1S/C10H6BrFN2/c11-8-3-7(12)4-9-10(8)6(1-2-13)5-14-9/h3-5,14H,1H2
- InChI Key： UJUYSLCSJDNCDA-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC2=C1C(CC#N)=CN2)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 262
XLogP3: 2.5
Topological Polar Surface Area: 39.6

2-(4-Bromo-6-fluoro-1H-indol-3-yl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A199000617-250mg	2-(4-Bromo-6-fluoro-1H-indol-3-yl)acetonitrile	1227578-27-9	98%	250mg	$772.82	2023-09-03
Alichem	A199000617-500mg	2-(4-Bromo-6-fluoro-1H-indol-3-yl)acetonitrile	1227578-27-9	98%	500mg	$1103.55	2023-09-03
Alichem	A199000617-1g	2-(4-Bromo-6-fluoro-1H-indol-3-yl)acetonitrile	1227578-27-9	98%	1g	$1774.46	2023-09-03